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Compound of Interest

Compound Name:
Fmoc-Gly-Gly-Phe-Gly-NH-CH2-

O-CH2COOH

Cat. No.: B15604080

Get Quote

An In-depth Examination of the Synthesis, Properties, and Applications of a Key Enzymatically

Cleavable Linker in Antibody-Drug Conjugates.

The Fmoc-GGFG-oxyacetic acid linker, scientifically identified as Fmoc-Gly-Gly-Phe-Gly-

glycolic acid, is a critical component in the design of advanced antibody-drug conjugates

(ADCs). This tetrapeptide-based linker offers a strategic advantage in targeted cancer therapy

by ensuring the stable attachment of a potent cytotoxic payload to a monoclonal antibody in

systemic circulation, followed by specific enzymatic cleavage and drug release within the tumor

microenvironment. This technical guide provides a comprehensive overview of the linker's

properties, detailed experimental protocols for its synthesis and evaluation, and its mechanism

of action for researchers, scientists, and drug development professionals.

Core Properties and Specifications
The fundamental characteristics of the Fmoc-GGFG-glycolic acid linker are summarized below,

providing essential data for its application in ADC development. Commercial suppliers often

provide this linker with a purity of 98% or higher.[1]
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Property Value Reference

Chemical Name

(S)-11-benzyl-1-(9H-fluoren-9-

yl)-3,6,9,12,14-pentaoxo-2,18-

dioxa-4,7,10,13,16-

pentaazaicosan-20-oic acid

[1]

Synonyms
Fmoc-GGFG-oxyacetic acid,

Fmoc-GGFG-glycolic acid
N/A

CAS Number 2264011-98-3 [1][2]

Molecular Formula C33H35N5O9 [1][2]

Molecular Weight 645.66 g/mol [2]

Appearance White Solid [2]

Solubility Soluble in DMSO [3]

Synthesis of Fmoc-GGFG-Glycolic Acid
The synthesis of Fmoc-GGFG-glycolic acid is typically achieved through solid-phase peptide

synthesis (SPPS) utilizing the Fmoc protection strategy.[2][4] This method allows for the

sequential addition of amino acids to a solid support, ensuring high purity and yield of the final

product.

Experimental Protocol: Solid-Phase Peptide Synthesis
This protocol outlines the manual synthesis of the Fmoc-GGFG-glycolic acid linker.

Materials:

2-Chlorotrityl chloride resin

Fmoc-Gly-OH

Fmoc-Phe-OH

Diisopropylethylamine (DIPEA)
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Dichloromethane (DCM)

N,N-Dimethylformamide (DMF)

Piperidine solution (20% in DMF)

Coupling reagents: HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-

b]pyridinium 3-oxid hexafluorophosphate) and HOAt (1-Hydroxy-7-azabenzotriazole)

Bromoacetic acid

Trifluoroacetic acid (TFA) cleavage cocktail (e.g., TFA/triisopropylsilane/water)

Procedure:

Resin Swelling and First Amino Acid Loading:

Swell the 2-chlorotrityl chloride resin in DCM for at least 30 minutes.

Dissolve Fmoc-Gly-OH and DIPEA in DCM and add to the swollen resin.

Allow the reaction to proceed for 1-2 hours at room temperature.

Cap any unreacted sites on the resin using a solution of DCM/methanol/DIPEA.

Wash the resin thoroughly with DCM and DMF.

Fmoc Deprotection:

Treat the resin with a 20% piperidine solution in DMF for 5-10 minutes to remove the

Fmoc protecting group from the glycine.

Wash the resin extensively with DMF to remove residual piperidine and byproducts.

Peptide Coupling Cycles (G, F, G):

Activate the next Fmoc-protected amino acid (Fmoc-Gly-OH, then Fmoc-Phe-OH, then

Fmoc-Gly-OH) using HATU and HOAt in DMF.
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Add the activated amino acid solution to the deprotected resin and allow the coupling

reaction to proceed for 1-2 hours.

After each coupling step, wash the resin with DMF.

Perform Fmoc deprotection as described in step 2 before each subsequent coupling.

Coupling of Glycolic Acid Moiety:

Following the final Fmoc deprotection of the terminal glycine, couple bromoacetic acid to

the free amine. This step introduces the oxyacetic acid (glycolic acid) functionality.

Cleavage from Resin:

After the final coupling and washing, dry the resin.

Treat the resin with a TFA cleavage cocktail to cleave the peptide from the resin and

remove any side-chain protecting groups.

Precipitate the cleaved linker in cold diethyl ether.

Centrifuge and wash the precipitate with cold ether to obtain the crude product.

Purification:

Purify the crude linker using reverse-phase high-performance liquid chromatography (RP-

HPLC).

Lyophilize the pure fractions to obtain the final Fmoc-GGFG-glycolic acid product as a

white solid.

Enzymatic Cleavage: The Key to Targeted Drug
Release
The GGFG sequence is specifically designed to be recognized and cleaved by lysosomal

proteases, particularly cathepsins, which are often overexpressed in the tumor

microenvironment.[5] Cathepsin L is highly effective at cleaving the GGFG linker, while

Cathepsin B also demonstrates activity, albeit to a lesser extent.[6] This enzymatic cleavage is
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the critical step that releases the cytotoxic payload from the ADC once it has been internalized

by the target cancer cell.

Antibody-Drug Conjugate
(in circulation)

Receptor-Mediated
Endocytosis

Lysosome
(Low pH, High Protease)

Cathepsin L/B Cleavage
of GGFG Linker Released Cytotoxic Payload Apoptosis

Click to download full resolution via product page

ADC Internalization and Payload Release Pathway

Experimental Protocol: In Vitro Enzymatic Cleavage
Assay
This protocol describes a method to assess the enzymatic cleavage of a GGFG-glycolic acid-

drug conjugate using a specific cathepsin.

Materials:

GGFG-glycolic acid-drug conjugate

Recombinant human Cathepsin L or Cathepsin B

Enzyme activation buffer (e.g., 100 mM sodium acetate, 1 mM EDTA, with dithiothreitol

(DTT) for cysteine proteases, pH 5.5)

Reaction buffer (e.g., 100 mM sodium acetate, 1 mM EDTA, pH 5.5)

Quenching solution (e.g., acetonitrile with an internal standard)

HPLC-MS system

Procedure:

Enzyme Activation:
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Activate the cathepsin according to the manufacturer's instructions, typically by incubation

in an activation buffer containing a reducing agent like DTT.

Cleavage Reaction:

Prepare a solution of the GGFG-glycolic acid-drug conjugate in the reaction buffer.

Initiate the reaction by adding the activated cathepsin to the conjugate solution. A typical

final concentration might be in the low micromolar range for the conjugate and nanomolar

range for the enzyme.

Incubate the reaction mixture at 37°C.

Time-Point Sampling and Quenching:

At various time points (e.g., 0, 15, 30, 60, 120, 240 minutes), withdraw an aliquot of the

reaction mixture.

Immediately quench the enzymatic reaction by adding the aliquot to a quenching solution.

Analysis by HPLC-MS:

Analyze the quenched samples by RP-HPLC-MS.

Monitor the decrease in the peak area of the intact conjugate and the increase in the peak

area of the released payload over time.

Quantify the percentage of cleavage at each time point by comparing the peak areas.

Stability of the Linker
A crucial property of an effective ADC linker is its stability in systemic circulation to prevent

premature release of the cytotoxic payload, which can lead to off-target toxicity. The GGFG

linker is designed to be stable at physiological pH (7.4) and in plasma.[6]

Key Factors Influencing Linker Stability

Experimental Protocol: In Vitro Plasma Stability Assay
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This protocol outlines a method to evaluate the stability of a GGFG-glycolic acid-drug conjugate

in human plasma.[7][8][9][10][11]

Materials:

GGFG-glycolic acid-drug conjugate (as part of an ADC)

Human plasma (citrated or heparinized)

Phosphate-buffered saline (PBS), pH 7.4

Incubator at 37°C

LC-MS system

Procedure:

Incubation:

Spike the ADC into human plasma at a defined concentration (e.g., 100 µg/mL).

Incubate the plasma samples at 37°C.

Time-Point Sampling:

Collect aliquots at various time points (e.g., 0, 1, 6, 24, 48, 72 hours).

Immediately process or freeze the samples at -80°C for later analysis.

Sample Preparation for LC-MS Analysis:

For analysis of the released payload, precipitate the plasma proteins (e.g., with

acetonitrile), centrifuge, and analyze the supernatant.

For analysis of the intact ADC and drug-to-antibody ratio (DAR), immunocapture the ADC

from the plasma using an anti-human IgG antibody conjugated to magnetic beads. After

washing, the ADC can be eluted or enzymatically digested on-bead for analysis.

LC-MS Analysis:
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Quantify the concentration of the released payload in the plasma over time using a

validated LC-MS/MS method.

Determine the average DAR of the ADC population at each time point to assess the rate of

drug deconjugation. A stable linker will show minimal change in DAR and a low

concentration of released payload over the incubation period.

Conclusion
The Fmoc-GGFG-oxyacetic acid linker is a sophisticated and highly effective tool in the

development of next-generation antibody-drug conjugates. Its well-defined chemical properties,

coupled with its specific susceptibility to cleavage by lysosomal enzymes, provide a robust

mechanism for the targeted delivery and controlled release of cytotoxic agents. The detailed

experimental protocols provided in this guide offer a framework for the synthesis,

characterization, and evaluation of this linker, enabling researchers to harness its full potential

in the design of more effective and safer cancer therapeutics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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